Cas no 54620-66-5 (4H-Pyran-4-one, 5-methoxy-2-(methoxymethyl)-)

• Product Name: 4H-Pyran-4-one, 5-methoxy-2-(methoxymethyl)-
• CAS No: 54620-66-5
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• CID: 1590305
• PubChem ID: 3252046
• Update Time: 2025-04-21

4H-Pyran-4-one, 5-methoxy-2-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, 5-methoxy-2-(methoxymethyl)-
• 5-methoxy-2-(methoxymethyl)pyran-4-one
• 54620-66-5
• 5-Methoxy-2-(methoxymethyl)-4-pyranone
• SCHEMBL2905230
• XOZREIXAQFKCKP-UHFFFAOYSA-N
• Kojic acid dimethyl ether
• 5-methoxy-2-(methoxymethyl)-4H-pyran-4-one
• DTXSID70390662
• ghl.PD_Mitscher_leg0.278
• AKOS006293200
• CHEBI:215370
• DB-398653

• Inchi： 1S/C8H10O4/c1-10-4-6-3-7(9)8(11-2)5-12-6/h3,5H,4H2,1-2H3
• InChI Key： XOZREIXAQFKCKP-UHFFFAOYSA-N
• SMILES： O1C=C(C(C=C1COC)=O)OC

Computed Properties

• Exact Mass: 170.0579
• Monoisotopic Mass: 170.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives